2-[Bromo(nitro)methylidene]-3-(methanesulfonyl)-1,3-thiazinane

• CAS No.: 95105-04-7
• Molecular Formula: C6H9BrN2O4S2
• Molecular Weight: 317.2 g/mol
• IUPAC Name: 2-[bromo(nitro)methylidene]-3-methylsulfonyl-1,3-thiazinane
• InChI: InChI=1S/C6H9BrN2O4S2/c1-15(12,13)8-3-2-4-14-6(8)5(7)9(10)11/h2-4H2,1H3
• InChI Key: NCHJRDASVRMWKV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCSC1=C([N+](=O)[O-])Br

Description

2-[Bromo(nitro)methylidene]-3-(methanesulfonyl)-1,3-thiazinane is a useful research compound. Its molecular formula is C6H9BrN2O4S2 and its molecular weight is 317.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.6 g of bromine in 10 ml of methylene chloride was added drop-by-drop over a period of 10 minutes to a solution of 2.38 g of (1A) in 50 ml of methylene chloride at 0° C. and under a nitrogen blanket. The resulting mixture was stirred for a further 10 minutes, charcoaled, and stripped of solvent. The residue was dissolved in a minimum amount of methylene chloride, then ether was added to the solution, resulting in a gum. The gum was dissolved in methylene chloride, the solution was charged onto a flash chromatograph column (silica gel) and the product was eluted with methylene chloride, to give (1) on workup.